N-(4-ethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H23N3O3S2/c1-2-15-7-6-8-18-19(15)22-21(28-18)23-20(25)16-9-11-17(12-10-16)29(26,27)24-13-4-3-5-14-24/h6-12H,2-5,13-14H2,1H3,(H,22,23,25)
• InChI Key: QFZMDHXNWFUQKG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• CAS No.: 892855-68-4

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antituberculosis Activity

• Thiazole-aminopiperidine analogues, closely related to N-(4-ethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, have shown potential as Mycobacterium tuberculosis GyrB inhibitors. One compound demonstrated significant activity against various tests, including Mycobacterium tuberculosis, without cytotoxicity at specific concentrations (Jeankumar et al., 2013).
• In another study, substituted 2-aminobenzothiazoles derivatives, structurally related, exhibited good activity against Methicillin-resistant Staphylococcus aureus (MRSA), a resistance Gram-positive bacteria (Anuse et al., 2019).

Anticancer Properties

• Piperidine substituted benzothiazole derivatives have shown promising biological activities. In a study, one such derivative displayed good antibacterial activity, and another showed good antifungal activity (Shafi et al., 2021).
• A series of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, with structural similarities, exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Prokinetic Agents and Adjuvant Activity

• Related benzimidazole derivatives were evaluated for their anti-ulcerative activity, highlighting the diverse potential applications of such compounds (Srinivasulu et al., 2005).
• A compound with an aminothiazole scaffold was identified as a co-adjuvant for murine antigen-specific antibody responses, indicating potential use in vaccine enhancement (Saito et al., 2022).

Anti-Arrhythmic Activity

• Piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives have shown significant anti-arrhythmic activity, which is a relevant aspect in cardiovascular research (Abdel‐Aziz et al., 2009).

Additional Applications

• Various studies have also explored the synthesis and biological evaluation of similar compounds, demonstrating a broad range of potential scientific research applications, including antimicrobial, anticancer, and other therapeutic properties (Khalid et al., 2016), (Sugimoto et al., 1990).